Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC21346667 | Diethyl 5-ethylpyridine-2,3-dicarboxylate | 105151-39-1 | C13H17NO4 |
| VC21344558 | (S)-3-Phenyl-2-(pyrazine-2-carboxamido)propanoic acid | 114457-94-2 | C14H13N3O3 |
| VC21344527 | 1-(2,3-Dichlorophenyl)piperazine hydrochloride | 119532-26-2 | C10H12Cl2N2.HCl |
| VC21348873 | 1-Methyl-ethinylestradiol | 15071-66-6 | C21H26O2 |
| VC21347077 | 4-[(2-Butyl-5-formyl-1H-imidazol-1-yl)methyl]benzoic Acid | 152146-59-3 | C16H18N2O3 |
| VC21344546 | Hydron;2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid;chloride | 153439-40-8 | C32H40ClNO4 |
| VC21346938 | 2-hydroxyethyl (2R)-2-amino-2-(4-hydroxyphenyl)acetate | 203007-73-2 | C10H13NO4 |
| VC21349711 | 9,11-Didehydrooestriol | 246021-20-5 | C18H22O3 |
| VC21346913 | 2-Carboxybenzoyl Amlodipine | 318465-73-5 | C28H29ClN2O8 |
| VC21350129 | 2-Methylpyridine-4-carbothioamide | 3390-77-0 | C7H8N2S |
| VC21344548 | 9-Oxo Ketotifen | 34580-09-1 | C19H19NOS |
| VC21347088 | 1-Cyano-3-(1-methylethyl)guanidine | 44830-55-9 | C5H10N4 |
| VC21347136 | Betamethasone 17-propionate | 5534-13-4 | C25H33FO6 |
| VC21349703 | 6beta-Hydroxydexamethasone | 55879-47-5 | C22H29FO6 |
| VC21346590 | Creatine Monohydrate | 6020-87-7 | C4H9N3O2.H2O C4H11N3O3 |
| VC21346904 | Cefoperazone sodium salt, 870-1015 mug/mg (anhydrous basis) | 62893-20-3 | C25H27N9NaO8S2 |
| VC21348856 | 17-Hydroxycyproterone acetate | 65423-26-9 | C24H29ClO5 |
| VC21348893 | 2,3-dihydro-5-benzofuranacetic acid | 69999-16-2 | C10H10O3 |
| VC21349191 | N-(3-methyl-1-adamantyl)acetamide | 778-09-6 | C13H21NO |
| VC21347081 | 6-Hydroxyindoramin | 79146-88-6 | C22H25N3O2 |
| VC21344482 | Cefteram | 82547-58-8 | C16H17N9O5S2 |
| VC21346697 | Methylhydroxygliclazide | 87368-00-1 | C15H21N3O4S |
| VC21347143 | 1H-Imidazole, 4-([1,1'-biphenyl]-4-ylphenylmethyl)- | 91679-37-7 | C22H18N2 |
| VC21346911 | Bromobenzarone | 94729-09-6 | C17H13BrO3 |
| VC21344577 | n,n'-(6,6'-Dihydroxybiphenyl-3,3'-diyl)diacetamide | 98966-14-4 | C16H16N2O4 |